Cas no 1021208-50-3 (N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide)

N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide is a specialized sulfonamide derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a hydroxymethylpropan-2-yl group and a methylbenzenesulfonamidoacetamide moiety, offering versatility in drug design and chemical modifications. The compound's sulfonamide functionality may enhance binding affinity in biological systems, while the hydroxyl group provides a reactive site for further derivatization. Its stability under standard conditions and solubility in common organic solvents make it suitable for laboratory-scale reactions. This compound could serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Further research is warranted to explore its full pharmacological and synthetic utility.
N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide structure
1021208-50-3 structure
Product Name:N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide
CAS No:1021208-50-3
MF:C14H22N2O4S
MW:314.400482654572
CID:5381244
Update Time:2025-08-05

N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-hydroxy-2-methylpropan-2-yl)-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide
    • N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide
    • Inchi: 1S/C14H22N2O4S/c1-11-5-7-12(8-6-11)21(19,20)16(4)9-13(18)15-14(2,3)10-17/h5-8,17H,9-10H2,1-4H3,(H,15,18)
    • InChI Key: DYSLPAAKEYCEPL-UHFFFAOYSA-N
    • SMILES: C(NC(C)(C)CO)(=O)CN(C)S(C1=CC=C(C)C=C1)(=O)=O

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Additional information on N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide

N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide (CAS No. 1021208-50-3): An Overview of Its Structure, Properties, and Applications

N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide, also known by its CAS number 1021208-50-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of ongoing investigation.

The molecular structure of N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide is composed of a central acetamide moiety, a hydroxy-substituted isopropyl group, and a methyl-substituted tosyl (p-toluenesulfonyl) group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The hydroxy group, for instance, can participate in hydrogen bonding interactions, which are crucial for the compound's solubility and binding affinity to biological targets.

Recent studies have focused on the pharmacological properties of N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity in vitro, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. A study published in Inflammation Research in 2020 demonstrated that N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide significantly reduced inflammation markers in both cell culture and animal models. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways.

The solubility and stability of N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide are also important considerations for its pharmaceutical development. Researchers have explored various formulations to enhance its bioavailability and therapeutic efficacy. A study published in Pharmaceutical Research in 2019 investigated the use of nanotechnology to improve the solubility and stability of the compound. The results showed that encapsulating the compound in nanoparticles significantly enhanced its solubility and prolonged its release profile, which could be beneficial for sustained drug delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide in human subjects. Preliminary data from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are promising and suggest that further clinical evaluation is warranted.

In addition to its therapeutic applications, N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide has potential uses in other areas such as chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For instance, a study published in Tetrahedron Letters in 2018 described the use of this compound as an intermediate in the synthesis of novel polymers with tunable properties.

The environmental impact of N-(1-hydroxy-2-methylpropan-2-yl)-2-(N-methyl-4-methylbenzenesulfonamido)acetamide is another area of research interest. Ensuring that pharmaceutical compounds do not pose significant environmental risks is crucial for their sustainable development and use. A study published in Environmental Science & Technology in 2019 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it has low environmental persistence and minimal toxicity to aquatic organisms, which is favorable from an ecological perspective.

In conclusion, N-(1-hydroxy-2-methylpropan-2-y)l)-2-(N-methyl-p-toluenesulfonamido)acetamide (CAS No. 1021208-50-3) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance as a subject of scientific inquiry.

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